AbstractThermoresponsive hydrogels based on ionic cellulose/chitosan are widely used various fields, such as smart windows and tissue engineering, while the effect of carbohydrate backbones of cellulose/chitosan on the thermal response and mechanical properties of hydrogels has received less attention so far. Herein, poly(2(dimethylamino)ethyl methacrylate) (PDMAEMA)-grafted cellulose sulfate (P-CS) and PDMAEMA-grafted chitosan sulfate (P-CHS) as research models are successfully synthesized through multi-step reactions. The P-CS and P-CHS polymers are further applied in crosslinked polyacrylamide networks, resulting in the P-CS and P-CHS hydrogels. Compared to P-CS hydrogels, P-CHS hydrogels could obviously block the transmission of visible light when the temperature is changed from 25 to 42 °C. In contrast to P-CHS hydrogels, the P-CS hydrogels change easily from soft and weak state to stiff and strong state according to their mechanical behaviors. These results indicate that different carbohydrate backbones of cellulose and chitosan should have caused distinct aggregation behaviors of corresponding P-CS and P-CHS hydrogels, which are accompanied by different light transmittance and mechanical properties.Graphical abstract Thermoresponsive hydrogels using PDMAEMA-grafted ionic cellulose sulfate (P-CS) and chitosan sulfate (P-CHS) are successfully prepared. Distinct carbohydrate backbone displayed different effects on the thermoresponsive and mechanical properties of hydrogels.

This work was aimed to color cellulose electrospun nanofibrous mats (ENMs) with synthetic indigo dyes through the process of pad dyeing. The industrial-scale dyeing procedure, which involved pre-wetting the mats, dyeing them and finally washing them off, was adopted for the study. Dyeing parameters of dyebath pH and temperature, and concentrations of sodium hydrosulphite and indigo dyes were optimized for the color yield (K/S) of the dyed mats. The dyed cellulose ENMs produced excellent K/S values up to 13 with good colorfastness properties. The cellulose ENM was also dyed with aniline-free synthetic indigo dyes for comparing the results with the conventional synthetic indigo dye. The dyeing effluents were tested for pH, TDS (Total Dissolved Solids) and COD (Chemical Oxygen Demand) contents. The dyeing effluent of aniline-free synthetic indigo dyes had considerably reduced values in comparison to the synthetic indigo dyes, i.e. 27% reduction in the TDS contents and around 16% reduction in the COD contents. Furthermore, the ATR-FTIR spectroscopic analysis confirmed successful conversion of the cellulose acetate to the cellulose polymer and the SEM analysis revealed that the morphology of the undyed and the dyed ENMs was similar. This is a scientific progress towards coloration of the nanofibers having potential application in the apparels and clothing.

Plant-based cellulose owing to its biocompatibility, slow in vivo degradability, chemical modifiability, mechanical properties and low cost of production represents an attractive biomaterial for tissue engineering applications. This study aimed at synthesizing probe-sonicated cellulose (PSC), followed by functionalization via bone-conditioned medium (BCM) and examining the in silico binding affinity of protein-based active components of BCM with cellulose subunits. Furthermore, the in vitro bioactivity i.e., cell proliferation, viability and mineralization of the BCM-treated PSC were also investigated. Cotton cellulose (CC) was first treated with sulfuric acid and subjected to probe sonication to reduce the reaction time, fiber length and enhance the surface roughness for improved surface adsorption potential. BCM was prepared by conditioning the serum-free media with pre-osteoblasts. Then, PSC was exposed to BCM. The successful functionalization of PSC was characterized by Fourier transform infrared (FTIR), Raman spectroscopy and scanning electron microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDX). Molecular docking and molecular simulation results confirmed the high binding affinity of active components of BCM including bone morphogenetic protein-2 (BMP-2) and transforming growth factor beta 1 (TGF-β1) with cellulose subunits. Biochemical analysis demonstrated favorable biocompatibility and non-toxicity of BCM-functionalized PSC which promoted the proliferation, viability and mineralization of pre-osteoblast cells. These promising results suggest that BCM-functionalized PSC can be explored as a potential candidate for providing a conducive environment for cells as well as scaffolding in bone tissue engineering applications.Graphical abstract

The paper and pulp industry is one of the fastest-growing sectors and has exhibited fast growth in recent years. This is linked to the increased environmental pressure due to the use of virgin fibre from wood as raw material followed by its chemical mediated processing. This prompted the development of technologies that can replace conventional industrial processing. The tree based fibres can be replaced with secondary fibres and enzyme mediated processing can serve as a sustainable alternative to conventional procedures. Cellulase, amylase, pectinase, protease, and xylanase enzymes, as well as a consortium of these enzymes, are commercially available that can efficiently be used for bioretting, biopulping, biobleaching, biodeinking, and biorefining. The eco-friendly bio-based processing has resulted in reduced environmental load as evidenced by the reduction in the BOD and COD values to permissible levels. Enzymes offer significant potential in the production of paper owing to their high efficacy, bio renewability, mildness, non-polluting nature, high selectivity, low cost, and enhanced paper quality. This review intends to draw attention to the effective usage of enzymes for processing in the paper and pulp-based sectors. Biobased processing, alone or in combination with chemicals can prove to be an environment-friendly approach promoting environmental sustainability.

This work successfully fabricated flexible substrates made of cellulose nanocrystal-reinforced chitosan (CNC-Ch) through a simple water-based casting method. The rice husk cellulose nanocrystals (CNCs) were employed to reinforce the chitosan (Ch) matrix in the range of 10–50 wt%. The CNC-Ch substrates produced compact homogenous film with good dispersion and distribution of CNCs within the chitosan matrix. Afterward, the CNC-Ch substrate was applied to form a self-standing hard carbon anode with a mass loading of 5 mg/cm2. As an anode, the hard carbon with 10 wt% of CNC showed the highest electronic conductivity of 0.9774 S/cm and ionic conductivity of 2.12 × 10–5 S/cm in half-cell of hard carbon | NaClO4 1 M EC: DMC (1:1) | Na, with acceptable mechanical properties. These characteristics indicate a promising CNC-Ch substrate candidate for flexible hard carbon anodes for advanced sodium-ion battery applications.

Due to the severe environmental pollution the paper-making process often causes, the rewritten paper has emerged as a key research area to replace traditional paper. However, it is challenging to achieve application control and maximize resource utilization in various occasions when using the recently reported photochromic papers, which have low fading efficiency and poor regeneration effect. In this study, a composite film made of sodium alginate (SA) and polyvinyl alcohol (PVA) with ammonium molybdate serving as the photochromic component was prepared. The film had mechanical properties similar to paper, good resolution, and visible color after 50 days. With a magnification of 20 times, the distinct borders were still discernible. Through water-soluble-regeneration of the damaged film, the photochromic film can be faded, regenerated and reused, which has a lengthy storage time for information. The film quality and resolution do not considerably degrade after ten cycles of the "information writing—dissolution (fading)—regenerative writing" closed-loop process, exhibiting excellent recycling performance and high recovery rate. Hence, the photochromic film presents a refreshing approach to the design of rewriteable paper.

A remarkable property of cellulose-based materials is that they can absorb huge amounts of water (25% of the dry mass) from ambient vapor, in the form of bound water confined at a nanoscale in the amorphous regions of the cellulose structure. The control of the dynamics of sorption and desorption of bound water is a major stake for the reduction of energy consumption and material or structure damages, but in the absence of direct observations this process is still poorly known. Here we present measurements of bound water transport thanks to Nuclear Magnetic Resonance relaxometry and Magnetic Resonance Imaging measurements. We show that the bound water is transported along the fibers and throughout the network of fibers in contact. For each material a single transport diffusion coefficient value allows to represent the processes over the whole range of saturation. The dependence of the transport diffusion coefficient on the fiber density and orientation is then analyzed to deduce the (elementary) transport diffusion coefficient of bound water along a cellulose fiber axis. This constitutes fundamental physical data which may be compared with molecular simulations, and opens the way to the prediction and control of sorption dynamics of all cellulosic materials or other hygroscopic materials.

X-ray scattering methods allow efficient characterization of cellulosic materials, but interpreting their results is challenging. By creating molecular dynamics models of cellulose microfibrils and calculating the scattering from them, we investigated how different properties of the structures affect their scattering intensities. We studied the effects of hemicelluloses and crystal size on small-angle and wide-angle X-ray scattering (SAXS, WAXS). Microfibril models with and without surface-bound hemicelluloses were built based on the chemical composition of spruce secondary cell walls. The effect of fibril size was investigated by comparing the scattering from fibrils with 14 to 40 cellulose chains. The hemicelluloses appeared in the SAXS region as an increase in the fibril radius and as a clear contribution of a shell around the fibril. The hemicelluloses also increased the crystal size as determined from the broadening of the 200 diffraction peak of cellulose \(\textrm{I}_\upbeta\). The SAXS and WAXS analysis provided consistent estimates for the size of the microfibrils, and their special features and challenges were discussed. In particular, the results of 18-chain microfibrils were consistent with prior experimental results. Carrying out the simulations in wet and dry environments had the most pronounced effect on fibrils with a hemicellulose coating. Twisting of the fibril had very little impact on most properties, except for a minor effect on the WAXS peaks. The results allow for more correct interpretation of experimental scattering results, leading to more accurate descriptions of microfibril structures in natural and processed cellulosic materials.

Owing to a supposed quantitative transformation, oximation of dialdehyde cellulose (DAC) with hydroxylamine hydrochloride is commonly employed in chemical DAC analysis, e.g., for the determination of the degree of oxidation (DO) by titration or elemental analysis. In this study, this modification was utilized for the indirect determination of molecular weight distributions (MWD) by gel permeation chromatography (GPC). The presumably quantitative conversion of aldehyde groups in DAC to the corresponding oxime also breaks up the intermolecular and intramolecular hemiacetal crosslinks, which were associated with solubility issues in the DMAc/LiCl solvent system in previous studies. The limits of the procedure and the material's stability during oximation were investigated. For samples with a DO up to approximately 9% a good applicability was observed, before at higher DO values residual crosslinks led to solubility problems. The oximation/GPC protocol was used to examine the development of the MWD in the early stages of DAC formation under different reaction conditions. The time-dependent partial depolymerization of the polymer backbone was observed. Furthermore, the stability of DAC towards different pH conditions ranging from strongly acidic to strongly alkaline was tested. The depolymerization of DAC in alkaline media occurred with concomitant degradation of aldehyde moieties. In turn, DAC proved to be remarkably stable in acidic and neutral solutions up to a pH of 7.

Borohydride reduction of dialdehyde cellulose (DAC) is a promising strategy to generate dialcohol cellulose as bio-based alternative to petroleum-based materials. However, the degradation of the polymer backbone according to β-elimination mechanisms limits the practical applications of the reaction. Therefore, we aimed at optimizing the process to suppress degradation reactions by varying reaction time, pH, and reagent stoichiometry. The degree of oxidation (DO) of the DAC intermediates significantly impacts the yields and molecular weights of the isolated dialcohol celluloses, with a “leveling-off” effect at higher DO values. Increasing the amount of sodium borohydride can minimize—but not entirely prevent—chain scissions. Lowering the pH value during reduction slows down the degradation but results in incomplete conversion of the aldehyde functionalities. Our study provides valuable insights into the consequences of side reactions during borohydride reduction of DAC as well as into chemistry and analysis of the dialdehyde cellulose/dialcohol cellulose system.Graphical abstractAbout a dilemma in cellulose chemistry: Dialcohol cellulose derived by periodate oxidation and subsequent borohydride reduction of cellulose has received increasing attention in the development of sustainable thermoplastic materials. The present study highlights the challenge of suppressing β-elimination and favoring the reduction pathway to optimize reaction conditions and minimize chain degradation.